Cas no 21852-31-3 ( )

• Product Name: &nbsp
• CAS No: 21852-31-3
• MF: C₁₅H₁₅BrN₂O₂
• MW: 335.195802927017
• CID: 912056
• PubChem ID: 24198403
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• DTXSID70639124
• 21852-31-3
• NSC294891
• 11-Amino-8,9-dimethoxypyrido[1,2-b]isoquinolin-5-ium bromide
• NSC-294891
•  

• Inchi： 1S/C15H15N2O2.BrH/c1-18-13-7-10-9-17-6-4-3-5-12(17)15(16)11(10)8-14(13)19-2;/h3-9H,16H2,1-2H3;1H/q+1;/p-1
• InChI Key： GJJJBUCRICISRZ-UHFFFAOYSA-M
• SMILES： [Br-].O(C)C1C(=CC2=C[N+]3C=CC=CC=3C(=C2C=1)N)OC

Computed Properties

• Exact Mass: 256.12128
• Monoisotopic Mass: 334.03169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.6Ų

Experimental Properties

• PSA: 47.72